Cas no 894888-15-4 (N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide)

• Product Name: N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide
• CAS No: 894888-15-4
• MF: C₂₅H₃₀N₄O₂S
• MW: 450.596304416656
• CID: 5423702
• PubChem ID: 46281960
• Update Time: 2025-10-25

N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 894888-15-4
• F3411-1126
• N-BENZYL-2-(4-METHOXYPHENYL)-3-(PROPYLSULFANYL)-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIENE-8-CARBOXAMIDE
• AKOS004944243
• N-benzyl-2-(4-methoxyphenyl)-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• N-benzyl-2-(4-methoxyphenyl)-3-(propylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• 1,4,8-Triazaspiro[4.5]deca-1,3-diene-8-carboxamide, 2-(4-methoxyphenyl)-N-(phenylmethyl)-3-(propylthio)-
• N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

• Inchi： 1S/C25H30N4O2S/c1-3-17-32-23-22(20-9-11-21(31-2)12-10-20)27-25(28-23)13-15-29(16-14-25)24(30)26-18-19-7-5-4-6-8-19/h4-12H,3,13-18H2,1-2H3,(H,26,30)
• InChI Key： PNZMNNKTGSDSNK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NCC3=CC=CC=C3)=O)CC2)N=C(SCCC)C=1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 450.20894739g/mol
• Monoisotopic Mass: 450.20894739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.27±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

Introduction to N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide (CAS No. 894888-15-4)

N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 894888-15-4, represents a pinnacle of molecular design and functionalization. Its intricate structure, characterized by a spirocyclic framework and multiple heterocyclic rings, positions it as a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular architecture of N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide encompasses a triazaspiro system, which is known for its ability to exhibit unique electronic and steric properties. This spirocyclic core is further functionalized with a benzyl group at the N-position, a 4-methoxyphenyl ring at the 2-position, and a propylsulfanyl group at the 3-position. These substituents not only contribute to the compound's complexity but also enhance its potential pharmacological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for academic and industrial research. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced techniques such as transition metal catalysis and organometallic chemistry has been instrumental in achieving the desired molecular structure.

In the realm of pharmaceutical research, N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide has shown potential as a scaffold for developing novel therapeutic agents. Its spirocyclic framework is particularly interesting because it can mimic the binding pockets of biological targets such as enzymes and receptors. This structural feature allows for the design of molecules with high specificity and affinity.

One of the most compelling aspects of this compound is its ability to interact with biological systems in multiple ways. The presence of multiple functional groups provides opportunities for diverse interactions with biological targets. For instance, the benzyl group can engage in hydrophobic interactions, while the methoxyphenyl ring can participate in π-stacking interactions. Additionally, the propylsulfanyl group can form hydrogen bonds or engage in electrostatic interactions.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery due to their unique structural properties and biological activities. Spirocycles are known to exhibit enhanced metabolic stability and improved bioavailability compared to their acyclic counterparts. This makes them attractive candidates for developing drugs that require prolonged circulation in the body.

The pharmacological profile of N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide is still under investigation, but preliminary studies suggest that it may have potential applications in treating various diseases. Its ability to interact with multiple biological targets makes it a versatile scaffold for drug development. Researchers are exploring its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a candidate for treating neurological disorders.

The synthesis and characterization of this compound have also contributed to our understanding of spirocyclic chemistry. The development of new synthetic strategies has opened up avenues for exploring other related compounds with potential therapeutic value. These advancements are not only important for drug discovery but also for advancing our fundamental understanding of organic chemistry.

In conclusion, N-benzyl-2-(4-methoxyphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide (CAS No. 894888-15-4) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play a crucial role in future drug development efforts.